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Compound of Interest

Compound Name: Anhydrosafflor yellow B

Cat. No.: B15590464

An in-depth technical guide to Anhydrosafflor yellow B (ASYB), a prominent bioactive
compound derived from Carthamus tinctorius, for researchers, scientists, and professionals in
drug development.

Introduction

Carthamus tinctorius L., commonly known as safflower, is an annual herb belonging to the
Asteraceae family.[1] For centuries, its vibrant florets have been utilized in traditional medicine,
particularly in Asia, to promote blood circulation, alleviate pain, and treat a range of conditions
including cardiovascular diseases, menstrual problems, and post-partum hemorrhage.[2][3][4]
The plant is a rich source of various bioactive metabolites, with flavonoids being a predominant

group.[4]

Among these, Anhydrosafflor yellow B (ASYB) has emerged as a pharmacologically
significant quinochalcone C-glycoside.[5][6] ASYB, along with Hydroxysafflor yellow A (HSYA),
is considered one of the primary water-soluble, bioactive constituents of safflower.[7][8] This
guide provides a comprehensive technical overview of ASYB, covering its chemical properties,
extraction and isolation from Carthamus tinctorius, pharmacological activities with a focus on
underlying signaling pathways, and detailed experimental protocols for its investigation.

Chemical Properties of Anhydrosafflor Yellow B

Anhydrosafflor yellow B is a dimeric quinochalcone C-glycoside.[6] It is recognized for its
antioxidant properties and its role in various therapeutic effects observed with safflower
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extracts.[5]

Table 1: Chemical and Physical Properties of Anhydrosafflor Yellow B

Property Value Reference
Molecular Formula CasH52026 [6]
Molecular Weight 1044.91 g/mol [6]
Chemical Class Quinochalcone C-glycoside [5]
Appearance Yellow amorphous powder

Solubility Water-soluble [7119]

CAS Number 184840-84-4 [10]

Most effective in neutral to
Stability slightly alkaline conditions. [6]

Acts as a reducing agent.

Extraction and Isolation from Carthamus tinctorius

The extraction and purification of ASYB from safflower florets are critical steps for research and
development. Ultrasonic-assisted extraction has been optimized for efficient recovery of ASYB
and HSYA.[11] Subsequent purification is typically achieved through chromatographic
techniques.

Experimental Protocol: Ultrasonic-Assisted Extraction

This protocol is based on an optimized method for the simultaneous extraction of HSYA and
ASYB from safflower.[11]

Objective: To extract Anhydrosafflor yellow B from dried safflower florets.
Materials and Equipment:

» Dried safflower (Carthamus tinctorius) florets, powdered
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Solvent (e.g., 70% ethanol)[12]

Ultrasonic bath or probe system

Filter paper or centrifugation system

Rotary evaporator
Procedure:
o Sample Preparation: Weigh a specific amount of powdered safflower florets.

e Solvent Addition: Add the extraction solvent to the safflower powder at a defined solvent-to-
material ratio. An optimized ratio is 16 mL/g.[11]

» Ultrasonic Extraction: Place the mixture in an ultrasonic bath. Set the extraction parameters
as follows:

o Temperature: 66°C
o Time: 36 minutes
o Ultrasonic Power: 150 W

o Separation: After extraction, separate the supernatant from the solid residue by filtration or
centrifugation.

o Concentration: Concentrate the resulting extract using a rotary evaporator under reduced
pressure to remove the solvent.

e Drying: Dry the concentrated extract to obtain the crude extract containing ASYB.

Experimental Protocol: Purification by Preparative HPLC

Preparative High-Performance Liquid Chromatography (prep-HPLC) is an effective method for
isolating and purifying ASYB from the crude extract to a high degree of purity.[13][14]

Objective: To purify Anhydrosafflor yellow B from a crude safflower extract.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.researchgate.net/publication/381394840_The_Effect_of_Various_Extraction_Methods_and_Solvents_on_the_Phytochemical_Contents_and_Antioxidant_Capacities_of_Safflower_Florets_Carthamus_Tinctorius_L_from_South_Sulawesi/fulltext/666b33d5b769e76919338107/The-Effect-of-Various-Extraction-Methods-and-Solvents-on-the-Phytochemical-Contents-and-Antioxidant-Capacities-of-Safflower-Florets-Carthamus-Tinctorius-L-from-South-Sulawesi.pdf?origin=scientificContributions
https://www.mdpi.com/1420-3049/25/5/1226
https://pubmed.ncbi.nlm.nih.gov/27827969/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6274300/
https://www.benchchem.com/product/b15590464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials and Equipment:

Crude safflower extract

Preparative HPLC system with a suitable detector (e.g., UV-Vis)
Reverse-phase preparative column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile and water with 0.5% acetic acid)[15]

Fraction collector

Procedure:

Sample Preparation: Dissolve the crude extract in a suitable solvent, and filter it to remove
any particulate matter.

System Equilibration: Equilibrate the prep-HPLC system with the initial mobile phase
composition.

Injection: Inject the prepared sample onto the column.

Chromatographic Separation: Perform the separation using a gradient elution method. The
specific gradient will depend on the column and system but will involve varying the
proportions of acetonitrile and acidified water to effectively separate ASYB from other
components. ASYB has a longer retention time than HSYA, indicating it is less polar.[11][14]

Fraction Collection: Monitor the eluent at a suitable wavelength (e.g., 403 nm) and collect the
fractions corresponding to the ASYB peak.[11]

Purity Analysis: Analyze the purity of the collected fractions using analytical HPLC. Purity
levels of 93-98% can be achieved.[15]

Solvent Removal: Combine the pure fractions and remove the solvent using a rotary
evaporator or lyophilization to obtain purified ASYB.

Quantitative Data: Extraction and Purification Yields
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The efficiency of the extraction and purification processes is summarized below.

Table 2: Summary of Quantitative Data for ASYB Extraction and Purification

Parameter Method Value Reference

) ] Ultrasonic-Assisted
Extraction Yield ) ~0.30% [11]
Extraction

e . 1.07 g from 9.2 g of
Purification Yield Reverse-Phase MPLC [15]
extract

Final Purity HPLC Analysis 93% - 100% [15]

Pharmacological Activities and Mechanisms of
Action

ASYB exhibits a range of pharmacological effects, with its neuroprotective, anti-inflammatory,
and antioxidant activities being the most extensively studied.[16][17] These effects are
mediated through the modulation of specific signaling pathways.

Neuroprotection in Cerebral Ischemia

ASYB has demonstrated significant neuroprotective effects in models of cerebral
ischemia/reperfusion (I/R) injury.[16] It works by reducing oxidative stress and apoptosis. One
of the key mechanisms is the activation of the Silent Information Regulator 1 (SIRT1) signaling
pathway.[7][16]

o SIRT1 Pathway Activation: ASYB upregulates the expression of SIRT1, a protein
deacetylase that plays a crucial role in cellular stress resistance and longevity.[16]

o Downstream Effects: Activation of SIRT1 leads to the deacetylation and subsequent
activation of downstream targets, including Forkhead box O1 (FOXO1) and Peroxisome
proliferator-activated receptor-gamma coactivator 1-alpha (PGC1a).[7][16] This cascade
enhances the expression of antioxidant enzymes and mitochondrial biogenesis.
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» Anti-Apoptotic Action: ASYB also modulates the expression of apoptosis-related proteins,
increasing the level of the anti-apoptotic protein Bcl-2 and decreasing the pro-apoptotic
protein Bax.[16]
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Caption: ASYB-mediated activation of the SIRT1 signaling pathway.

Anti-Inflammatory Effects

Chronic inflammation is a key factor in the pathology of ischemic stroke. ASYB has been shown
to alleviate brain injury by suppressing the inflammatory response.[17] This is achieved by
inhibiting the HSP60/TLR4/NF-kB signaling pathway.

» Pathway Inhibition: In the context of cerebral ischemia, Heat Shock Protein 60 (HSP60) and
Toll-like receptor 4 (TLR4) expression is elevated. ASYB treatment suppresses the mRNA
and protein levels of both.[17]

o NF-kB Suppression: By inhibiting the upstream components, ASYB decreases the activation
of Nuclear Factor-kappa B (NF-kB), a critical transcription factor for inflammatory gene
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expression.[17]

» Cytokine Reduction: The inhibition of NF-kB leads to a significant reduction in the production
of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-a) and Interleukin-
6 (IL-6).[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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